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Compound of Interest

Compound Name: 1,1-Dimethoxyethane

Cat. No.: B165179 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 1,1-
Dimethoxyethane, specifically its boiling point and density. It is intended for researchers,

scientists, and professionals in drug development who require precise data and standardized

methodologies for the characterization of this compound.

Quantitative Physical Properties
The physical properties of 1,1-Dimethoxyethane are summarized in the table below. These

values are critical for a variety of applications, including reaction condition optimization,

purification process design, and formulation development.

Physical Property Value Conditions

Boiling Point 64-64.5 °C
At standard atmospheric

pressure[1][2][3]

Density 0.85015 g/cm³ At 20 °C/4 °C[1][4]

0.852 g/mL At 25 °C[2][5][6]

Experimental Protocols for Property Determination
Accurate determination of physical properties is fundamental to chemical characterization. The

following sections detail standard laboratory protocols for measuring the boiling point and

density of liquid samples such as 1,1-Dimethoxyethane.
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The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure[7]. For accurate determination, especially with limited

sample volumes, the micro-boiling point method is recommended[8][9].

Protocol: Micro-Boiling Point Determination

Sample Preparation: Add approximately 0.5 mL of 1,1-Dimethoxyethane into a small test

tube. Introduce a small magnetic stirrer bar for gentle and even heating[8][9].

Apparatus Setup:

Place the test tube in a heating block on a hot plate stirrer.

Clamp a thermometer such that its bulb is positioned approximately 1 cm above the

liquid's surface[9]. This ensures the temperature of the vapor is measured as the liquid

refluxes.

Insert a capillary tube, sealed at one end, into the test tube with the open end submerged

in the liquid.

Heating and Observation:

Begin gentle stirring and heating of the sample.

Observe for the formation of a "reflux ring," which is a zone of condensing vapor on the

inner wall of the test tube[8][9]. The thermometer bulb should be level with this ring for an

accurate reading.

As the temperature approaches the boiling point, a steady stream of bubbles will emerge

from the capillary tube[10].

Measurement:

The temperature at which a continuous and rapid stream of bubbles is observed is the

boiling point[10].

The temperature should remain stable at this point as the liquid refluxes[9].
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Pressure Correction: It is crucial to record the atmospheric pressure at the time of the

measurement. The observed boiling point can be corrected to standard pressure (760

mmHg) to ensure comparability of data[9].

Density is a fundamental physical property defined as mass per unit volume. The pycnometer

method is a highly accurate technique for determining the density of liquids[11].

Protocol: Density Determination using a Pycnometer

Preparation:

Thoroughly clean and dry a pycnometer of a known volume.

Allow the pycnometer to equilibrate to the desired temperature (e.g., 20 °C or 25 °C) in a

temperature-controlled water bath.

Mass of Empty Pycnometer: Accurately weigh the empty, dry pycnometer on an analytical

balance. Record this mass.

Mass of Pycnometer with Sample:

Fill the pycnometer with 1,1-Dimethoxyethane, ensuring no air bubbles are trapped.

Place the filled pycnometer back into the temperature-controlled bath to allow the liquid to

reach the target temperature. The volume will adjust due to thermal expansion or

contraction.

Carefully remove any excess liquid that may have expanded out of the capillary opening.

Dry the exterior of the pycnometer and weigh it again. Record this mass.

Calculation: The density (ρ) is calculated using the following formula:

ρ = (mass of pycnometer with sample - mass of empty pycnometer) / volume of pycnometer

This method relies on the accurate measurement of mass and the precise known volume of

the pycnometer[11][12].
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Workflow for Physical Property Determination
The logical flow of determining and verifying the physical properties of a chemical compound

like 1,1-Dimethoxyethane is illustrated in the diagram below. This process ensures data

accuracy and reliability.

Physical Property Determination Workflow
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Caption: Workflow for the determination of physical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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